Cas no 34281-22-6 (Ethylenediamine-d8)

• Product Name: Ethylenediamine-d8
• CAS No: 34281-22-6
• MF: C₂H₈N₂
• MW: 68.1476135253906
• CID: 294736
• PubChem ID: 90471637
• Update Time: 2025-07-21

Ethylenediamine-d8 Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethane-1,1,2,2-d4-di(amine-d2)(9CI)
• 1,1,2,2,N,N,N',N'-octadeuterio-ethane-1,2-diamine
• 1,2-epoxypropyl 3-cyclohexenecarboxylate
• 1',2'-epoxypropyl 3-cyclohexenylcarboxylate
• 1,2-Ethandiamin-d(8)
• 3-Cyclohexene-1-carboxylic acid, oxiranylmethyl ester
• CTK0J4495
• cyclohex-3-enecarboxylic acid oxiranylmethyl ester
• perdeutero-ethylenediamine
• ETHYLENEDIAMINE-D8
• N,N,N',N',1,1,2,2-octadeuterioethane-1,2-diamine
• D99724
• 34281-22-6
• Ethylenediamine-d8

• Inchi： 1S/C2H8N2/c3-1-2-4/h1-4H2/i1D2,2D2/hD4
• InChI Key： PIICEJLVQHRZGT-DMPFXTKESA-N
• SMILES： N([2H])([2H])C([2H])([2H])C([2H])([2H])N([2H])[2H]

Computed Properties

• Exact Mass: 68.119
• Monoisotopic Mass: 68.119
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2
• Topological Polar Surface Area: 52A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organonitrogen compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds

Additional information on Ethylenediamine-d8

Ethylenediamine-d8: Applications and Significance in Modern Chemical Research

Ethylenediamine-d8, a deuterated derivative of Ethylene diamine, is a compound of significant interest in the field of chemical research and pharmaceutical development. With a CAS number of 34281-22-6, this molecule has found extensive applications due to its unique properties and stability. The introduction of deuterium atoms into the ethylenediamine structure enhances its suitability for various analytical and synthetic processes, making it a valuable tool in both academic and industrial settings.

The primary significance of Ethylene diamine-d8 lies in its role as a solvent and intermediate in organic synthesis. Its deuterated form provides a means to study reaction mechanisms without interference from hydrogen isotopes, which is particularly crucial in spectroscopic studies. The use of deuterated compounds has become increasingly prevalent in NMR (Nuclear Magnetic Resonance) spectroscopy, where the absence of hydrogen signals from deuterium allows for clearer resolution of complex molecular structures.

In recent years, the applications of Ethylene diamine-d8 have expanded into the pharmaceutical industry. Researchers are leveraging its stability and isotopic purity to develop new drug formulations and to investigate metabolic pathways. The deuterated version of ethylenediamine is particularly useful in drug metabolism studies, where it helps in tracking the degradation and absorption processes of pharmaceutical compounds. This has led to significant advancements in understanding how drugs interact with biological systems, ultimately contributing to the development of more effective medications.

Moreover, Ethylene diamine-d8 has found utility in the field of materials science. Its ability to act as a chelating agent makes it valuable in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have a wide range of applications, from gas storage and separation to catalysis. The deuterated form enhances the precision of structural analysis, allowing researchers to fine-tune the properties of these materials for specific applications.

One of the most exciting areas where Ethylene diamine-d8 is making an impact is in environmental chemistry. The compound's stability under various conditions makes it an ideal candidate for studying environmental pollutants and their degradation pathways. By using deuterated ethylenediamine as a tracer, scientists can better understand how pollutants move through ecosystems and how they are broken down over time. This information is crucial for developing strategies to mitigate environmental contamination and protect ecosystems.

The synthesis of Ethylene diamine-d8 is another area where advancements have been made. Modern techniques have enabled the production of high-purity deuterated ethylenediamine, which is essential for many high-resolution spectroscopic techniques. The ability to produce this compound on an industrial scale has democratized its use among researchers worldwide, fostering innovation across multiple disciplines.

Future research directions for Ethylene diamine-d8 are promising and diverse. In pharmaceuticals, there is growing interest in using deuterated compounds to improve drug bioavailability and reduce side effects. In materials science, researchers are exploring new ways to utilize this compound in the development of advanced materials with tailored properties. Additionally, its role in environmental monitoring is expected to expand as new analytical techniques become available.

In conclusion, Ethylene diamine-d8 (CAS no. 34281-22-6) is a versatile compound with far-reaching applications across multiple scientific disciplines. Its unique properties make it an indispensable tool for researchers seeking precision and stability in their work. As scientific understanding continues to evolve, it is likely that new uses for this compound will emerge, further solidifying its importance in modern chemical research.